Cas no 886497-48-9 (2,3-Dichloro-6-fluorobenzyl alcohol)
2,3-Dichloro-6-fluorobenzyl alcohol is a halogenated benzyl alcohol derivative with the molecular formula C₇H₅Cl₂FO. This compound is characterized by the presence of chloro and fluoro substituents on the aromatic ring, which enhance its reactivity and utility as an intermediate in organic synthesis. Its benzyl alcohol moiety allows for further functionalization, making it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing effects of the halogen groups contribute to its stability and selectivity in cross-coupling and substitution reactions. This compound is typically handled under controlled conditions due to its potential sensitivity to oxidation. It is supplied with high purity to ensure consistent performance in synthetic applications.
886497-48-9 structure
Product Name:2,3-Dichloro-6-fluorobenzyl alcohol
CAS No:886497-48-9
MF:C7H5Cl2FO
MW:195.018403768539
MDL:MFCD04115872
CID:3142764
PubChem ID:3799582
Update Time:2025-05-28
2,3-Dichloro-6-fluorobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- (2,3-Dichloro-6-fluorophenyl)methanol
- E89757
- JS-4245
- SCHEMBL6072587
- DTXSID301289092
- 2,3-Dichloro-6-fluorobenzyl alcohol
- 2,3-Dichloro-6-fluorobenzenemethanol
- MFCD04115872
- CS-0192061
- AKOS006291867
- 886497-48-9
-
- MDL: MFCD04115872
- Inchi: 1S/C7H5Cl2FO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2,11H,3H2
- InChI Key: DPGXJBWAVPYOFC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1CO)F)Cl
Computed Properties
- Exact Mass: 193.9701483g/mol
- Monoisotopic Mass: 193.9701483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 263.6±35.0 °C at 760 mmHg
- Flash Point: 113.2±25.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,3-Dichloro-6-fluorobenzyl alcohol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3-Dichloro-6-fluorobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302371-5g |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 98% | 5g |
£132.00 | 2023-09-02 | |
| Apollo Scientific | PC302371-10g |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 98% | 10g |
£241.00 | 2023-09-02 | |
| abcr | AB403880-5 g |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 5g |
€275.00 | 2022-05-19 | ||
| abcr | AB403880-10 g |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 10g |
€469.00 | 2022-05-19 | ||
| TRC | D106015-500mg |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 500mg |
$ 120.00 | 2022-06-06 | ||
| TRC | D106015-1000mg |
2,3-Dichloro-6-fluorobenzyl alcohol |
886497-48-9 | 1g |
$ 195.00 | 2022-06-06 | ||
| abcr | AB403880-5g |
2,3-Dichloro-6-fluorobenzyl alcohol; . |
886497-48-9 | 5g |
€275.00 | 2024-07-23 | ||
| abcr | AB403880-10g |
2,3-Dichloro-6-fluorobenzyl alcohol; . |
886497-48-9 | 10g |
€469.00 | 2024-07-23 | ||
| 1PlusChem | 1P00GYM4-5g |
2,3-DICHLORO-6-FLUOROBENZYL ALCOHOL |
886497-48-9 | 5g |
$222.00 | 2023-12-15 | ||
| 1PlusChem | 1P00GYM4-10g |
2,3-DICHLORO-6-FLUOROBENZYL ALCOHOL |
886497-48-9 | 10g |
$377.00 | 2023-12-15 |
2,3-Dichloro-6-fluorobenzyl alcohol Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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